Cas no 117889-62-0 (4-Isothiazolamine hydrobromide)

4-Isothiazolamine hydrobromide structure
117889-62-0 structure
Product Name:4-Isothiazolamine hydrobromide
CAS No:117889-62-0
MF:C3H5BrN2S
MW:181.054198026657
CID:2118600
Update Time:2023-08-04

4-Isothiazolamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolamine hydrobromide
    • Inchi: 1S/C3H4N2S.BrH/c4-3-1-5-6-2-3;/h1-2H,4H2;1H
    • InChI Key: RALQQODGXVPEGD-UHFFFAOYSA-N
    • SMILES: Br.S1C=C(C=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Topological Polar Surface Area: 67.2
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